2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride

• CAS No.: 29767-87-1
• Molecular Formula: C17H19N4OS.Cl; C17H19ClN4OS
• Molecular Weight: 362.9 g/mol
• IUPAC Name: 4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N,N-dimethylaniline;chloride
• InChI: InChI=1S/C17H19N4OS.ClH/c1-20(2)13-7-5-12(6-8-13)18-19-17-21(3)15-10-9-14(22-4)11-16(15)23-17;/h5-11H,1-4H3;1H/q+1;/p-1
• InChI Key: YVYBKHKPPKMNDB-UHFFFAOYSA-M
• Canonical SMILES: C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NC3=CC=C(C=C3)N(C)C.[Cl-]
• Related CAS: 38901-83-6 (Parent)

Description

2-[[4-(Dimethylamino)phenyl]azo]-6-methoxy-3-methylbenzothiazolium chloride (CAS 29767-87-1) is a cationic benzothiazolium azo dye primarily used in hair coloring formulations. Its molecular formula is C₁₇H₁₉ClN₄OS, with a molar mass of 362.88 g/mol . The compound features a dimethylamino group at the para position of the phenyl ring, a methoxy substituent at the 6-position, and a methyl group at the 3-position of the benzothiazolium core. The chloride counterion enhances solubility in aqueous formulations, making it suitable for oxidative or direct hair dye applications .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Compounds

Compound Name (CAS No.)	Substituents/Modifications	Counterion	Molecular Formula	Molar Mass (g/mol)	Primary Function
Target Compound (29767-87-1)	- 4-(Dimethylamino)phenyl - 6-methoxy, 3-methyl benzothiazolium	Chloride	C₁₇H₁₉ClN₄OS	362.88	Hair dye
Basic Blue 41 (12270-13-2)	- 4-[Ethyl(2-hydroxyethyl)amino]phenyl - 6-methoxy, 3-methyl benzothiazolium	Methyl sulfate	C₁₉H₂₅N₅O₅S₂	475.56	Hair dye
Basic Blue 6 (966-62-1)	- 9-(Dimethylamino)benzo[a]phenoxazin-7-ium core (phenoxazinium heterocycle)	Chloride	C₁₅H₁₇ClN₃O₄S	370.83	Hair dye
Analog with diethylamino (12221-38-4)	- 4-(Diethylamino)phenyl - 6-ethoxy, 3-methyl benzothiazolium - 3-amino-3-oxopropyl side chain	Chloride	C₂₀H₂₅ClN₆O₂S	448.97	Hair dye
Thiocyanate analog (82142-16-3)	- 4-(Dimethylamino)phenyl - 6-methoxy, 3-methyl benzothiazolium	Thiocyanate	C₁₈H₁₉N₅OS₂	385.51	Intermediate/Pro-drug
Acetate analog (83968-82-5)	- 4-(Dimethylamino)phenyl - 6-methoxy, 3-methyl benzothiazolium	Acetate	C₁₉H₂₂N₄O₃S	386.47	Hair dye

Key Structural Differences

Amino Substituents: The target compound uses a dimethylamino group, whereas Basic Blue 41 replaces this with ethyl(2-hydroxyethyl)amino . Basic Blue 6 diverges entirely, utilizing a phenoxazinium core with dimethylamino groups, which alters light absorption and stability .

Counterions :

• Chloride (target compound) offers high solubility in water, while methyl sulfate (Basic Blue 41) may improve compatibility with surfactant-based formulations . Thiocyanate (CAS 82142-16-3) and acetate (CAS 83968-82-5) counterions modify solubility and stability under oxidative conditions .

Functional Implications

• Color Range: The dimethylamino group in the target compound likely produces a blue-violet hue, whereas ethyl(2-hydroxyethyl)amino (Basic Blue 41) may shift the color toward greenish-blue due to altered conjugation .
• Stability : Thiocyanate derivatives (CAS 82142-16-3) are intermediates in dye synthesis, requiring activation (e.g., oxidation) for full color development .
• Safety and Regulation : All compounds listed are restricted to hair dye applications, with concentrations monitored under EU cosmetic regulations .